Cas no 1179955-98-6 (methyl 5-amino-6,7,8,9-tetrahydro-5H-benzo7annulene-5-carboxylate)

• Product Name: methyl 5-amino-6,7,8,9-tetrahydro-5H-benzo7annulene-5-carboxylate
• CAS No: 1179955-98-6
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 5812034
• PubChem ID: 60795303
• Update Time: 2025-10-29

methyl 5-amino-6,7,8,9-tetrahydro-5H-benzo7annulene-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5H-Benzocycloheptene-5-carboxylic acid, 5-amino-6,7,8,9-tetrahydro-, methyl ester
• Methyl 5-amino-6,7,8,9-tetrahydro-5h-benzo[7]annulene-5-carboxylate
• methyl 5-amino-6,7,8,9-tetrahydro-5H-benzo7annulene-5-carboxylate
• AKOS010011464
• EN300-1068802
• 1179955-98-6
• CS-0288235

• Inchi： 1S/C13H17NO2/c1-16-12(15)13(14)9-5-4-7-10-6-2-3-8-11(10)13/h2-3,6,8H,4-5,7,9,14H2,1H3
• InChI Key： MOKWWZHBVOZNMV-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1CCCCC2(N)C(OC)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.109±0.06 g/cm3(Predicted)
• Boiling Point: 321.3±42.0 °C(Predicted)
• pka: 7.13±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 5-amino-6,7,8,9-tetrahydro-5H-benzo7annulene-5-carboxylate

Comprehensive Overview of Methyl 5-amino-6,7,8,9-tetrahydro-5H-benzo7annulene-5-carboxylate (CAS No. 1179955-98-6)

Methyl 5-amino-6,7,8,9-tetrahydro-5H-benzo7annulene-5-carboxylate (CAS No. 1179955-98-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of benzo-fused annulene derivatives, which are known for their versatility in drug discovery and material science. Researchers and industry professionals often search for terms like "synthesis of methyl 5-amino-6,7,8,9-tetrahydro-5H-benzo7annulene-5-carboxylate", "CAS 1179955-98-6 applications", and "benzoannulene derivatives in medicine", reflecting the growing interest in this molecule.

The molecular structure of methyl 5-amino-6,7,8,9-tetrahydro-5H-benzo7annulene-5-carboxylate features a fused benzene ring and a carboxylate ester group, making it a valuable intermediate in the synthesis of more complex compounds. Its amino functional group further enhances its reactivity, enabling its use in peptide coupling reactions and heterocyclic chemistry. Recent studies have explored its role in the development of central nervous system (CNS) therapeutics, aligning with the current trend of targeting neurodegenerative diseases like Alzheimer's and Parkinson's. Searches for "CNS drug intermediates" and "neuroprotective compound synthesis" highlight the relevance of this compound in modern research.

From a synthetic chemistry perspective, CAS 1179955-98-6 is often discussed in the context of green chemistry and sustainable synthesis. With increasing environmental concerns, researchers are focusing on eco-friendly reaction conditions and catalytic methods to produce such intermediates. Keywords like "sustainable synthesis of benzoannulene derivatives" and "green chemistry in pharmaceutical intermediates" are frequently queried, indicating a shift toward environmentally conscious practices. The compound's stability under mild conditions makes it a candidate for flow chemistry applications, another hot topic in industrial chemistry.

In addition to its pharmaceutical potential, methyl 5-amino-6,7,8,9-tetrahydro-5H-benzo7annulene-5-carboxylate has been investigated for its material science applications. Its conjugated system and rigid structure contribute to its utility in organic electronics, such as OLEDs and photovoltaic devices. Searches for "organic semiconductor intermediates" and "benzoannulene-based materials" underscore its interdisciplinary importance. The compound's ability to form stable crystalline structures also makes it a subject of interest in X-ray crystallography studies, a technique widely used in molecular characterization.

Quality control and analytical methods for CAS 1179955-98-6 are critical for ensuring its applicability in high-precision industries. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. Queries such as "analytical methods for benzoannulene derivatives" and "HPLC analysis of methyl 5-amino-6,7,8,9-tetrahydro-5H-benzo7annulene-5-carboxylate" reflect the demand for reliable characterization protocols. The compound's high solubility in organic solvents further facilitates its handling in laboratory settings.

Looking ahead, the demand for methyl 5-amino-6,7,8,9-tetrahydro-5H-benzo7annulene-5-carboxylate is expected to rise, driven by advancements in precision medicine and smart materials. Its compatibility with bioorthogonal chemistry—a trending field in targeted drug delivery—positions it as a promising candidate for future innovations. As researchers continue to explore its properties, queries like "bioorthogonal applications of benzoannulene derivatives" and "future trends in annulene chemistry" are likely to gain traction. This compound exemplifies the intersection of chemistry, biology, and materials science, offering endless possibilities for scientific breakthroughs.